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Compound of Interest

Compound Name:
2,4-Dimethylbenzenesulfonyl

chloride

Cat. No.: B057040 Get Quote

CAS Number: 609-60-9

This technical guide provides a comprehensive overview of 2,4-dimethylbenzenesulfonyl
chloride, a key reagent in organic synthesis with significant applications in the development of

therapeutic agents. This document is intended for researchers, scientists, and professionals in

the field of drug development, offering detailed information on its chemical properties,

synthesis, and reactivity, with a focus on its role in the creation of targeted inhibitors.

Chemical and Physical Properties
2,4-Dimethylbenzenesulfonyl chloride is a solid organic compound that serves as a versatile

intermediate in chemical synthesis.[1][2] Its properties are summarized in the table below for

easy reference.
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Property Value Reference(s)

CAS Number 609-60-9 [1][2][3][4][5]

Molecular Formula C₈H₉ClO₂S [1][2][3]

Molecular Weight 204.67 g/mol [2]

Appearance Solid [2]

Melting Point 28-33 °C [2]

Boiling Point 82 °C at 0.4 mmHg [1]

Density 1.29 g/cm³ [1]

Flash Point >110 °C [2]

Purity Typically ≥97% [2]

InChI Key
FREOGXBZEAMJQN-

UHFFFAOYSA-N
[1]

SMILES
CC1=CC(=C(C=C1)S(=O)

(=O)Cl)C
[1]

Spectroscopic Data
The structural identity of 2,4-dimethylbenzenesulfonyl chloride can be confirmed by various

spectroscopic methods. The ¹H Nuclear Magnetic Resonance (NMR) spectral data is provided

below.

Type Data Reference(s)

¹H NMR (400MHz, CDCl₃)

δ 7.95 (d, J=8.1Hz, 1H), 7.24-

7.15 (m, 2H), 2.75 (s, 3H), 2.43

(s, 3H)

[6]

Synthesis of 2,4-Dimethylbenzenesulfonyl Chloride
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The primary method for synthesizing 2,4-dimethylbenzenesulfonyl chloride is the

chlorosulfonation of m-xylene.[7][8] This electrophilic aromatic substitution reaction is a well-

established industrial process.

Experimental Protocol: Chlorosulfonation of m-Xylene
This protocol is based on a method described in a patent for the preparation of 2,4-

disubstituted benzenesulfonyl chlorides.[7]

Materials:

m-Xylene (2.65 kg)

Anhydrous potassium sulfate (0.05 kg)

Chlorosulfonic acid (3.25 kg initially, then 6 kg)

Phosphorus trichloride (0.5 kg)

Ice-water mixture (25 kg)

50L reaction kettle

100L glass storage tank

Procedure:

Add 2.65 kg of m-xylene and 0.05 kg of anhydrous potassium sulfate to a 50L reaction kettle

with stirring.

Cool the mixture to 20°C using an ice-water bath.

Slowly add 3.25 kg of chlorosulfonic acid dropwise from a dropping funnel, maintaining the

reaction temperature at 20°C.

After the addition is complete, maintain the reaction at 20°C for 0.5 hours.

While maintaining the temperature at 20°C, slowly add another 6 kg of chlorosulfonic acid

dropwise.
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Following the second addition of chlorosulfonic acid, add 0.5 kg of phosphorus trichloride.

Keep the reaction mixture at 20°C for 5.0 hours to obtain the sulfonylated material.

In a separate 100L glass storage tank, prepare a mixture of 25 kg of ice and water.

With stirring, slowly add the sulfonylated material to the ice-water mixture, ensuring the

temperature is maintained below 15°C for 1.0 hour.

Transfer the mixture to a separatory funnel and allow it to stand for 1.0 hour.

Separate the lower organic layer, which contains the 2,4-dimethylbenzenesulfonyl
chloride product.

m-Xylene

Reaction Kettle
(20°C, 0.5h)

Chlorosulfonic Acid
Anhydrous Potassium Sulfate

Addition of more
Chlorosulfonic Acid
and PCl₃ (20°C, 5h)

Sulfonylated Product
Quenching in

Ice-Water Mixture
Separation

2,4-Dimethylbenzenesulfonyl
Chloride

Click to download full resolution via product page

Synthesis workflow for 2,4-dimethylbenzenesulfonyl chloride.

Reactivity and Applications in Drug Development
2,4-Dimethylbenzenesulfonyl chloride is a valuable electrophilic reagent, primarily used for

the synthesis of sulfonamides and sulfonate esters through reactions with amines and alcohols,

respectively.[9] This reactivity is fundamental to its application in medicinal chemistry.

General Reaction: Sulfonamide Formation
The reaction with a primary or secondary amine yields the corresponding sulfonamide. This is a

nucleophilic substitution reaction at the sulfonyl group.
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General reaction scheme for sulfonamide formation.

Application in the Synthesis of Targeted Inhibitors
2,4-Dimethylbenzenesulfonyl chloride has been utilized as a key reagent in the synthesis of

potent and selective inhibitors for various biological targets, highlighting its importance in drug

discovery.

1. BRPF1 Bromodomain Inhibitors: This compound is used in the synthesis of dimethyl

benzimidazolones, which act as potent and selective inhibitors of the BRPF1 bromodomain.

Bromodomains are protein modules that recognize acetylated lysine residues and are

implicated in the regulation of gene transcription. Their dysregulation is often associated with

cancer.
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Conceptual role in BRPF1 bromodomain inhibition.

2. Glucocerebrosidase Inhibitors for Gaucher Disease: 2,4-Dimethylbenzenesulfonyl
chloride is also a reagent in the synthesis of quinazoline analogs that function as

glucocerebrosidase inhibitors.[10] Gaucher disease is a lysosomal storage disorder caused by

a deficiency in the enzyme glucocerebrosidase, leading to the accumulation of

glucosylceramide.[10][11] Some inhibitors can act as pharmacological chaperones, helping to

correctly fold the mutated enzyme and restore some of its activity.[12]
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Conceptual role in Gaucher disease therapy.

Safety Information
2,4-Dimethylbenzenesulfonyl chloride is classified as a corrosive substance.[2] It is essential

to handle this chemical with appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat. All work should be conducted in a well-ventilated fume hood.
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Hazard Information Precautionary Statements

Signal Word: Danger
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Hazard Statement: H314 - Causes severe skin

burns and eye damage.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P310: Immediately call a POISON CENTER or

doctor/physician.

This safety information is a summary. Please refer to the full Safety Data Sheet (SDS) before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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